Cas no 89303-22-0 (Benzene, 4-(methylsulfonyl)-1-nitro-2-[(phenylsulfonyl)methyl]-)

• Product Name: Benzene, 4-(methylsulfonyl)-1-nitro-2-[(phenylsulfonyl)methyl]-
• CAS No: 89303-22-0
• MF: C₁₄H₁₃NO₆S₂
• MW: 355.386121511459
• CID: 604861
• PubChem ID: 13256938
• Update Time: 2025-04-19

Benzene, 4-(methylsulfonyl)-1-nitro-2-[(phenylsulfonyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-(methylsulfonyl)-1-nitro-2-[(phenylsulfonyl)methyl]-
• 2-(benzenesulfonylmethyl)-4-methylsulfonyl-1-nitrobenzene
• DTXSID70532388
• 89303-22-0
• 2-[(Benzenesulfonyl)methyl]-4-(methanesulfonyl)-1-nitrobenzene

• Inchi： 1S/C14H13NO6S2/c1-22(18,19)13-7-8-14(15(16)17)11(9-13)10-23(20,21)12-5-3-2-4-6-12/h2-9H,10H2,1H3
• InChI Key： PTAIMDDNSBLPIY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC1=C(C=CC(=C1)S(C)(=O)=O)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 355.01842948g/mol
• Monoisotopic Mass: 355.01842948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 131Ų